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Compound of Interest

Compound Name: 5-Methoxyoxindole

CAS No.: 7699-18-5

Cat. No.: B1300890

Get Quote

An In-depth Exploration of the Synthesis, Properties, and Applications of a Key Synthetic

Intermediate

Core Molecular Attributes of 5-Methoxyoxindole
5-Methoxyoxindole, also known as 5-methoxy-1,3-dihydroindol-2-one, is a member of the

oxindole family of heterocyclic organic compounds. Its structure, featuring a methoxy group at

the 5-position of the oxindole core, imparts specific electronic properties and reactivity, making

it a valuable precursor in the synthesis of more complex molecules, particularly indole

derivatives and potential pharmaceutical agents.[1]

A summary of its fundamental physicochemical properties is presented below for quick

reference.
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Property Value Source(s)

CAS Number 7699-18-5 [2]

Molecular Formula C₉H₉NO₂ [2]

Molecular Weight 163.17 g/mol [3]

Appearance
White to light gray or light

orange powder/crystal
[1]

Melting Point 112-115 °C [4]

Solubility

Poorly soluble in water; soluble

in alcohol and organic

solvents.

[4]

Synthesis and Chemical Reactivity
The synthesis of 5-Methoxyoxindole is a critical aspect of its utility. A common laboratory and

industrial-scale preparation involves the oxidation of indole derivatives.[4] This transformation is

a fundamental reaction in organic chemistry, often employing oxidizing agents like hydrogen

peroxide or benzoyl peroxide to convert the indole nucleus into the corresponding oxindole.[4]

The presence of the methoxy group on the aromatic ring can influence the reaction conditions

and regioselectivity of further chemical modifications.

The oxindole scaffold of 5-Methoxyoxindole provides a versatile platform for a variety of

chemical transformations. Its reactivity is key to its role as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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